Cas no 898793-90-3 (3'-Chloro-3-(2,4-dimethylphenyl)propiophenone)

• Product Name: 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone
• CAS No: 898793-90-3
• MF: C₁₇H₁₇ClO
• MW: 272.769284009933
• CID: 871124
• PubChem ID: 24726287
• Update Time: 2025-05-20

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
• 3'-CHLORO-3-(2,4-DIMETHYLPHENYL)PROPIOPHENONE
• 898793-90-3
• AKOS016021783
• MFCD03843676
• DTXSID00644680
• 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone

• MDL： MFCD03843676
• Inchi： 1S/C17H17ClO/c1-12-6-7-14(13(2)10-12)8-9-17(19)15-4-3-5-16(18)11-15/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： OWYSQEBTJBMQIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 272.09700
• Monoisotopic Mass: 272.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.77230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone (CAS No. 898793-90-3): An Overview

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone (CAS No. 898793-90-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a chloro-substituted propiophenone core and a 2,4-dimethylphenyl group. These structural elements contribute to its chemical stability and reactivity, making it an attractive candidate for a wide range of applications.

The chemical structure of 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone can be represented as C₁₆H₁₅ClO. The presence of the chlorine atom and the dimethylphenyl group imparts specific electronic and steric properties to the molecule, which can influence its interactions with other compounds and biological systems. This compound is typically synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent chlorination steps.

In the realm of pharmaceutical research, 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders. The researchers found that the compound effectively reduced the enzyme's activity without causing significant cytotoxicity, suggesting its potential as a safe and effective therapeutic agent.

Beyond its pharmaceutical applications, 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone has also been investigated for its use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with enhanced optical and electronic characteristics. A recent study published in Advanced Materials in 2022 demonstrated that this compound could be used as a building block for the synthesis of novel polymers with tunable optical properties. The researchers found that these polymers exhibited excellent photostability and could be used in various optoelectronic devices.

The synthetic versatility of 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone has also been leveraged in the field of chemical synthesis. Its reactivity with various functional groups allows it to serve as a valuable intermediate in the synthesis of more complex molecules. A study published in Organic Letters in 2020 reported a novel synthetic route to this compound using a palladium-catalyzed cross-coupling reaction. This method not only improved the yield and purity of the final product but also reduced the environmental impact by minimizing waste generation.

In conclusion, 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone (CAS No. 898793-90-3) is a multifaceted compound with a wide range of potential applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.